Cas no 2172530-63-9 (4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172530-63-9
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6406307
• PubChem ID: 165880693
• Update Time: 2025-10-23

4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1455111
• 2172530-63-9
• 4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H25NO4/c1-5-22-16-8-12(6-7-15(16)21-4)13-9-18(11(2)3)10-14(13)17(19)20/h6-8,11,13-14H,5,9-10H2,1-4H3,(H,19,20)
• InChI Key： SKDRHIUKGDIFMP-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)C)CC1C1C=CC(=C(C=1)OCC)OC)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59Ų

Additional information on 4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

The compound 4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172530-63-9) is a complex organic molecule with significant potential in the fields of pharmacology and organic chemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug design. The molecule's structure is characterized by a pyrrolidine ring substituted with a phenyl group at the 4-position, an ethoxy and methoxy group at the 3 and 4 positions of the phenyl ring, respectively, and a propan-2-yl group at the 1-position of the pyrrolidine ring. Additionally, the compound features a carboxylic acid group at the 3-position of the pyrrolidine ring.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of ethoxy and methoxy groups on the phenyl ring suggests that this compound may exhibit enhanced solubility and bioavailability, which are critical factors in drug development. Furthermore, the propan-2-yl substituent at the 1-position of the pyrrolidine ring may contribute to the molecule's stability and lipophilicity, making it an attractive candidate for further pharmacological evaluation.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have demonstrated that certain pyrrolidine derivatives can inhibit neuroinflammation and oxidative stress, two key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The carboxylic acid group at the 3-position of the pyrrolidine ring may play a role in modulating these effects by interacting with cellular signaling pathways involved in inflammation and apoptosis.

In addition to its neuroprotective potential, this compound has shown promise as an antidepressant. Research indicates that pyrrolidine derivatives can modulate serotonin reuptake, a mechanism that is central to many antidepressant medications. The ethoxy and methoxy substituents on the phenyl ring may enhance the molecule's ability to cross the blood-brain barrier, thereby improving its efficacy in treating mood disorders.

The synthesis of 4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediates such as aryl alcohols and carboxylic acids, followed by coupling reactions to assemble the final product. The use of advanced techniques such as microwave-assisted synthesis and high-throughput screening has enabled researchers to optimize the synthesis process for scalability and cost-effectiveness.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed the molecular structure and purity of the compound, ensuring its suitability for further biological testing.

Looking ahead, ongoing research is focused on evaluating the toxicological profile of this compound to ensure its safety for therapeutic use. Initial findings suggest that it exhibits low toxicity in preclinical models, which is encouraging for its potential translation into clinical trials.

In summary, 4-(3-Ethoxy-4-methoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid represents a novel chemical entity with significant potential in drug discovery. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic interventions.